6-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide

• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 4-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O4S/c1-5-29-18-9-7-6-8-16(18)24-21(26)19-13(2)23-22(30)25-20(19)15-12-14(27-3)10-11-17(15)28-4/h6-12,20H,5H2,1-4H3,(H,24,26)(H2,23,25,30)
• InChI Key: FFDZQWXGDYMPMZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(NC(=S)NC2C3=C(C=CC(=C3)OC)OC)C

Description

6-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the pyrimidine family and is known to have unique biochemical and physiological properties.

Mechanism of Action

The mechanism of action of 6-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, this compound has also been shown to have anti-inflammatory properties, which may be due to its ability to inhibit the production of certain inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potent anti-cancer properties and has been tested against several types of cancer cells. In addition, this compound has also been shown to have anti-inflammatory properties, which may be useful for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide in lab experiments is its potent anti-cancer properties. This makes it a promising compound for cancer research. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research of 6-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide. One area of research could be to further investigate the mechanism of action of this compound. Another area of research could be to test this compound against other types of cancer cells to determine its full potential as an anti-cancer agent. Additionally, this compound could be tested for its potential use in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of 6-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide is a complex process that involves several steps. The first step involves the reaction of 2,5-dimethoxybenzaldehyde with ethyl acetoacetate to form 2,5-dimethoxyphenyl-3-oxobutanoate. This compound is then reacted with thiosemicarbazide to form 2,5-dimethoxyphenyl-3-(1,3-thiazol-2-yl)thiourea. The final step involves the reaction of this compound with ethyl 2-bromoacetate to form the desired product, this compound.

Scientific Research Applications

The compound 6-(2,5-dimethoxyphenyl)-N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide has several potential applications in scientific research. One of the most promising applications is in the field of cancer research. This compound has been shown to have potent anti-cancer properties and has been tested against several types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. In addition, this compound has also been tested for its anti-inflammatory properties and has shown promising results.